Cas no 2228546-43-6 (4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexan-1-amine
• CAS No: 2228546-43-6
• MF: C₁₀H₁₄F₂N₂O
• MW: 216.227769374847
• CID: 6399395
• PubChem ID: 165675254
• Update Time: 2025-05-20

4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexan-1-amine
• EN300-1949441
• 2228546-43-6

• Inchi： 1S/C10H14F2N2O/c1-7-6-8(14-15-7)9(13)2-4-10(11,12)5-3-9/h6H,2-5,13H2,1H3
• InChI Key： XDYWFNBGRCDYGH-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C(C)ON=2)(CC1)N)F

Computed Properties

• Exact Mass: 216.10741940g/mol
• Monoisotopic Mass: 216.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Additional information on 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexan-1-amine

4,4-Difluoro-1-(5-Methyl-1,2-Oxazol-3-Yl)cyclohexan-1-Amine: A Comprehensive Overview

The compound 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexan-1-amine (CAS No. 2228546-43-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with two fluorine atoms at the 4-position and an oxazole moiety attached via an amine group at the 1-position. The presence of these functional groups endows the molecule with distinct chemical and biological properties, making it a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexan-1-amine, allowing researchers to explore its properties in greater depth. The synthesis typically involves multi-step processes, including nucleophilic substitution and cyclization reactions, which are optimized to achieve high yields and purity. The fluorine atoms at the 4-position play a critical role in modulating the electronic properties of the molecule, enhancing its reactivity and stability under various conditions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecular architectures. The oxazole ring is known for its versatility in forming conjugated systems, which are highly sought after in pharmaceutical and materials science. Recent studies have demonstrated that 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-yl)cyclohexan-1-amine can serve as a precursor for synthesizing bioactive molecules with anti-inflammatory and anticancer properties. These findings underscore its importance in drug discovery research.

In addition to its synthetic applications, this compound has shown remarkable stability under thermal and chemical stress. This property makes it an ideal candidate for use in high-performance materials such as polymers and coatings. Researchers have explored its ability to act as a stabilizing agent in polymer matrices, where it enhances mechanical strength and resistance to environmental factors. These applications highlight the compound's versatility across multiple disciplines.

The structural uniqueness of 4,4-difluoro-1-(5-methyl-1,2-oxazol-3-Yl)cyclohexan-amine also lends itself to investigations into its electronic properties. Recent computational studies have revealed that the molecule exhibits favorable charge transport characteristics, making it a potential candidate for use in organic electronics. Its ability to facilitate electron transfer processes could pave the way for innovative applications in flexible electronics and optoelectronic devices.

Furthermore, the compound's interaction with biological systems has been a focal point of recent research efforts. Studies have shown that 4,4-difluoro-cyclohexan-amine derivatives exhibit selective binding affinity towards certain proteins and enzymes, suggesting their potential as tools for studying cellular pathways. This property opens up new avenues for their use in diagnostic assays and therapeutic interventions.

As the demand for advanced materials and bioactive compounds continues to grow, 4,4-difluoro-cyclohexan-amine derivatives are expected to play an increasingly important role in both academic and industrial settings. Their unique combination of structural features and functional properties positions them as valuable assets in the development of next-generation technologies.

In conclusion, 4,4-difluoro-cyclohexan-amine derivatives represent a class of compounds with immense potential across diverse fields. From drug discovery to materials science, their versatility and adaptability make them a subject of ongoing research interest. As scientists continue to unravel their properties and applications, this compound is poised to contribute significantly to advancements in modern chemistry.